Cas no 29844-04-0 (1,6-Naphthalenedisulfonicacid, 8-hydroxy-7-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-)

• Product name: 1,6-Naphthalenedisulfonicacid, 8-hydroxy-7-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-
• CAS No: 29844-04-0
• MF: C₁₆H₁₀N₄O₁₂S₂
• MW: 514.4002
• CID: 278395
• PubChem ID: 135610159

1,6-Naphthalenedisulfonicacid, 8-hydroxy-7-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthalenedisulfonicacid, 8-hydroxy-7-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-
• LogP
• 29844-04-0
• 8-Hydroxy-7-((2-hydroxy-3,5-dinitrophenyl)azo) 1,6-naphthalenedisulfonic acid
• Picramine-epsilon

• Inchi： InChI=1S/C16H10N4O12S2/c21-15-9(5-8(19(23)24)6-10(15)20(25)26)17-18-14-12(34(30,31)32)4-7-2-1-3-11(33(27,28)29)13(7)16(14)22/h1-6,17,21H,(H,27,28,29)(H,30,31,32)/b18-14+
• InChI Key： XOWWPMPMYLBSSL-NBVRZTHBSA-N
• SMILES： O=[N+](C1=CC([N+]([O-])=O)=C(O)C(N/N=C2\C(S(=O)(O)=O)=CC3=CC=CC(S(=O)(O)=O)=C3C\2=O)=C1)[O-]

Computed Properties

• Exact Mass: 513.9737
• Monoisotopic Mass: 513.973663
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 279
• XLogP3: 1.9

Experimental Properties

• Density: 2.02
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.803
• PSA: 256.71